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Compound of Interest

Compound Name: TZD18

Cat. No.: B1682655

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of TZD18 (CAS: 228577-00-2), a novel PPAR alpha/gamma dual agonist
intended for research use only. Given that a specific Safety Data Sheet (SDS) for TZD18 is not

readily available, the following guidance is based on best practices for handling research-grade
chemicals of this class and general laboratory safety principles.

Immediate Safety Information

TZD18 is a potent bioactive compound. All personnel must handle TZD18 with the utmost care
to minimize exposure. The following personal protective equipment (PPE) is mandatory when
handling this compound.

Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Must provide a complete seal
Eye Protection Safety Goggles or Face Shield  around the eyes to protect

against splashes.

Nitrile or neoprene gloves are
Hand Protection Chemical-Resistant Gloves recommended. Double-gloving

is advised.

Fully fastened, long-sleeved

Body Protection Laboratory Coat ) ]
lab coat is required.
All handling of TZD18 powder
) ) or solutions must be
Respiratory Protection Fume Hood

conducted in a certified

chemical fume hood.

Note: Always inspect PPE for integrity before use and replace if damaged.

Operational Plan: Handling and Storage

Adherence to proper handling and storage procedures is critical to ensure laboratory safety
and maintain the integrity of TZD18.

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area within the fume hood by lining it with absorbent, disposable bench paper.

» Weighing: When weighing the powdered form of TZD18, use an analytical balance inside a
fume hood to prevent inhalation of airborne particles.

e Solution Preparation: When preparing solutions, add the solvent to the TZD18 powder slowly
to avoid splashing.

o Post-Handling: After handling, thoroughly decontaminate the work area. Remove and
dispose of PPE as outlined in the disposal plan. Wash hands thoroughly with soap and
water.
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Storage Plan

Condition Requirement Rationale
To maintain chemical stability
Temperature Store at -20°C ]
and prevent degradation.
) ) ) To prevent oxidation and
_ Tightly sealed, light-resistant ] )
Container ol degradation from light
vial
exposure.
) Designated and clearly labeled  To prevent accidental misuse
Location

area

and ensure easy identification.

Disposal Plan

Proper disposal of TZD18 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection

Waste Type

Container

Disposal Protocol

Solid Waste (e.g.,
contaminated gloves, bench

paper, pipette tips)

Labeled hazardous waste bag

within a rigid, sealed container

Collect in a designated satellite
accumulation area for chemical

waste.

Liquid Waste (e.g., unused
solutions, contaminated

solvents)

Labeled, sealed, and
compatible hazardous waste

container

Collect in a designated satellite
accumulation area. Do not mix
with other chemical waste

streams.

Sharps (e.g., contaminated

needles)

Puncture-resistant sharps

container

Dispose of according to
institutional guidelines for
chemically contaminated

sharps.

Note: All waste containers must be clearly labeled with "Hazardous Waste," the chemical name

(TZD18), and the approximate concentration.
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Emergency Procedures

In the event of an emergency, follow these procedures immediately.

Emergency Situation Action

Immediately flush the affected area with copious
. amounts of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion ] ) ] )
water. Seek immediate medical attention.
Evacuate the immediate area. If the spill is small
and you are trained to handle it, use an

Spill appropriate chemical spill kit. For large spills,

evacuate the laboratory and contact your

institution's emergency response team.

Experimental Workflow: Cell-Based Assay

The following diagram outlines a typical experimental workflow for assessing the activity of
TZD18 in a cell-based assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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